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Compound of Interest

Compound Name: N-(2-Hydroxypropyl)stearamide

CAS No.: 35627-96-4

Cat. No.: B1617301

Get Quote

Abstract
Stearamide MIPA (Monoisopropanolamine Stearate) represents a critical class of non-ionic

alkanolamide surfactants utilized primarily for rheological modification and foam stabilization in

anionic surfactant systems. Unlike its liquid analogues (e.g., Cocamide DEA), Stearamide MIPA

is a solid, high-melting-point amide that offers a dual function: efficient viscosity building via

micellar swelling and secondary opacification/pearlizing effects due to its C18 alkyl chain. This

guide details the physicochemical mechanisms, safety profile, and experimental protocols for

optimizing Stearamide MIPA in personal care formulations, serving as a definitive reference for

formulation scientists.

Chemical Identity & Molecular Architecture
Stearamide MIPA is the amide reaction product of stearic acid (C18) and

monoisopropanolamine (MIPA). Its structural distinctiveness lies in the combination of a

saturated, long-chain hydrophobic tail and a branched hydrophilic head group.
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INCI Name: Stearamide MIPA[1][2][3][4]

CAS Number: 35627-96-4[3][5]

Chemical Name: N-(2-hydroxypropyl)octadecanamide[3][5]

Molecular Formula:

[3][5]

Physical Form: Waxy solid / Flakes (Off-white to pale yellow)

Melting Point: ~48°C - 55°C (Requires hot processing)

Structure-Function Relationship
The molecule consists of a Stearyl Group (C18) and a MIPA Head Group.

Hydrophobicity (Tail): The C18 chain is significantly longer than the C12-C14 chains found in

Cocamide derivatives. This increased hydrophobicity leads to a higher critical packing

parameter, facilitating the formation of rod-like micelles which are essential for high viscosity.

Hydrophilicity (Head): The isopropanolamine group provides a hydroxyl functionality for

hydrogen bonding with water, but the branched methyl group in MIPA adds steric bulk

compared to Monoethanolamine (MEA). This steric hindrance can improve hydrolytic stability

compared to MEA amides.
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Figure 1: Structural decomposition of Stearamide MIPA linking chemical moieties to formulation

benefits.

Functional Mechanisms in Surfactant Systems
Viscosity Building (The Mixed Micelle Theory)
Stearamide MIPA functions as a co-surfactant. In anionic systems (e.g., Sodium Laureth

Sulfate - SLES), the repulsive forces between the negatively charged head groups of SLES

limit the formation of elongated micelles.

Insertion: Stearamide MIPA inserts itself between SLES monomers in the micelle.

Screening: The non-ionic head group of MIPA physically separates the anionic charges of

SLES, reducing electrostatic repulsion.

Elongation: This charge screening allows the micelles to pack more closely, transitioning

from spherical to rod-like (worm-like) structures. These entangled rods impede fluid flow,

manifesting as increased macroscopic viscosity.

Comparison of Amides in Viscosity Efficiency:

Property Cocamide DEA Cocamide MEA Stearamide MIPA

Carbon Chain C12-C14 (Mixed) C12-C14 (Mixed) C18 (Stearyl)

Physical Form Liquid Flakes/Solid Flakes/Solid

Viscosity Efficiency High High
Very High (due to

C18)

Process Temp Cold/Room Temp >60°C >70°C

| Opacification | Transparent | Slight Haze | Pearl/Opaque |

Foam Stabilization via Gibbs-Marangoni Elasticity
Stearamide MIPA stabilizes foam by increasing the surface viscosity of the bubble film. The

C18 chain anchors firmly into the air-liquid interface, making the film more resistant to drainage
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and rupture. This results in a tighter, creamier lather ("flash foam" is lower, but "creaminess" is

higher compared to Cocamide).

Formulation Dynamics & Stability
The "Hot Process" Requirement
Unlike liquid amides, Stearamide MIPA must be melted into the surfactant phase.

Protocol: Heat the water/surfactant phase to 70°C - 75°C. Add Stearamide MIPA and mix

until fully dissolved and clear. Cooling too rapidly or without adequate agitation can lead to

crystallization (seeding), which may be desired for pearlizing but disastrous for clear

systems.

Nitrosamine Safety Profile
A critical driver for adopting MIPA amides is the regulatory pressure on Diethanolamine (DEA).

DEA Risk: Secondary amines (like free DEA) can react with nitrosating agents to form

carcinogenic nitrosamines.

MIPA Advantage: MIPA is a primary amine derivative. While it forms a secondary amide, it

lacks the free secondary amine impurity profile associated with DEA.[6] It is generally

considered a safer alternative in global regulatory frameworks (EU/ASEAN).

Experimental Protocol: Salt Curve Analysis
To validate the efficacy of Stearamide MIPA in a specific formula, a Salt Curve Analysis is

required. This determines the peak viscosity and the optimal salt (NaCl) concentration.

Objective
Determine the efficiency of Stearamide MIPA in shifting the salt curve of an SLES/Betaine

system to the left (requiring less salt for higher viscosity).

Methodology
Reagents:
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Base Surfactant Blend (e.g., 12% Active SLES, 3% Active CAPB).

Stearamide MIPA (Test Variable: 0.5%, 1.0%, 1.5%).

Sodium Chloride (NaCl) solution (20% w/w).

Workflow:
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Titration Loop
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Figure 2: Step-by-step workflow for determining the rheological impact of Stearamide MIPA.
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Interpretation of Results
Left Shift: If the peak viscosity occurs at a lower salt concentration compared to the control,

Stearamide MIPA is acting as an effective synergist.

Peak Height: Stearamide MIPA should significantly increase the maximum attainable

viscosity.

Opacification Check: At 25°C, observe the samples. Stearamide MIPA may render the

solution opaque/pearly. If clarity is required, this ingredient is unsuitable; use Cocamide MIPA

instead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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